Cas no 2172265-39-1 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid
• CAS No: 2172265-39-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6512639
• PubChem ID: 165763923
• Update Time: 2025-08-04

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-4,4-dimethylpentanoic acid
• EN300-1510853
• 2172265-39-1

• Inchi： 1S/C28H36N2O5/c1-28(2,3)16-19(26(32)33)17-30-25(31)14-8-9-15-29-27(34)35-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,8-9,14-18H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： VHAFKHZUTDANDA-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(NCC(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid

Introduction to 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid (CAS No. 2172265-39-1)

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid (CAS No. 2172265-39-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely utilized in peptide synthesis and drug development for its stability and ease of removal. The presence of an amino-pentanoic acid backbone further enhances its utility as a building block in the synthesis of more complex peptidomimetics and therapeutic agents.

The molecular structure of this compound features a tetramethyl-substituted pentanoic acid moiety, which contributes to its steric hindrance and may influence its interactions with biological targets. The Fmoc-amino group at the 5-position serves as a critical functional handle, enabling further derivatization and modification. This design makes it particularly valuable for the development of novel bioactive molecules, including enzyme inhibitors, receptor ligands, and other pharmacophores.

In recent years, there has been growing interest in the use of fluorene-based derivatives in medicinal chemistry due to their favorable photophysical properties and enhanced binding affinities in certain biological systems. The fluorenylmethoxycarbonyl group not only protects the amino function during synthetic processes but also introduces a rigid aromatic core that can improve the solubility and metabolic stability of drug candidates. This has led to its incorporation in numerous clinical candidates and preclinical compounds.

The pentanamidomethyl side chain in this molecule provides a flexible yet constrained scaffold that can be tailored to interact with specific biological targets. This structural motif has been explored in the design of peptidomimetics that mimic natural peptide sequences while avoiding issues such as immunogenicity and proteolytic degradation. Such features are particularly important in the development of biologics and biopharmaceuticals, where structural stability and bioavailability are paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have suggested that the tetramethyl-substituted pentanoic acid moiety may engage in hydrophobic interactions with aromatic residues in protein targets, while the Fmoc-amino group could form hydrogen bonds with polar or charged residues. These insights have guided the optimization of analogs with improved pharmacokinetic profiles.

The synthesis of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid involves multi-step organic transformations, including protection-deprotection strategies, peptide coupling techniques, and selective functionalization. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for downstream applications such as pharmaceutical development. Recent patents have highlighted novel synthetic routes that enhance efficiency while minimizing byproduct formation.

In the context of drug discovery, this compound serves as a versatile intermediate for the preparation of libraries of bioactive molecules. High-throughput screening (HTS) campaigns have been conducted using derivatives of this scaffold to identify novel leads with therapeutic potential. Preliminary results indicate promising activity against various targets, including kinases, proteases, and ion channels.

The fluorenylmethoxycarbonyl group also facilitates fluorescence-based assays, allowing researchers to monitor reaction kinetics and binding interactions in real-time. This capability is particularly useful in high-content screening (HCS) platforms, where large numbers of compounds can be evaluated simultaneously. The bright fluorescence emission profile of fluorene derivatives makes them ideal for imaging applications and biosensor development.

From a regulatory perspective, the synthesis and handling of this compound must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety for pharmaceutical applications. Recent guidelines from regulatory agencies emphasize the importance of impurity profiling and stability testing for active pharmaceutical ingredients (APIs). The robustness of synthetic methodologies used in producing this compound ensures compliance with these standards.

The future prospects for 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-4,4-dimethylpentanoic acid are promising, with ongoing research exploring its potential in treating neurological disorders, inflammatory conditions, and oncological diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced efficacy and reduced side effects.

In conclusion, this compound represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its incorporation into drug discovery pipelines holds promise for addressing unmet medical needs through rational design and optimization strategies.